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Compound of Interest

Compound Name: Phenylglyoxylic Acid-d5

Cat. No.: B565220

Technical Guide: Safe Handling of
Phenylglyoxylic Acid-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and detailed handling precautions for
Phenylglyoxylic Acid-d5 (CAS No: 1217089-53-6). This deuterated analog of Phenylglyoxylic
acid is primarily utilized as an internal standard in biomedical and toxicological research,
particularly as a biomarker for exposure to compounds like ethylbenzene and styrene.[1] While
deuterated compounds are generally considered non-radioactive and safe for laboratory use,
the inherent chemical properties of the parent molecule dictate the necessary safety and
handling protocols.[2]

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of Phenylglyoxylic
Acid-d5 and its non-deuterated form for comparison.
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Property Phenylglyoxylic Acid-d5 Phenylglyoxylic Acid
CAS Number 1217089-53-6[1][3] 611-73-4[4]
Molecular Formula CsHDsO3[1][3] CsHesOs3[5]

Molecular Weight 155.16 g/mol [1][3] 150.13 g/mol [6]
Appearance Light Yellowish Beige Solid[7] Off-white Solid[4][5]
Melting Point 62-64 °C[1] 60 - 69 °C[4]

- _ 258.6 + 13.0 °C at 760 _
Boiling Point No data available

mmHg[1]

Density 1.3+ 0.1 g/cm3[1] No data available
Flash Point 124.4 + 16.3 °C[1] No data available

Storage Temperature

2-8°C Refrigerator[7]

No specific recommendation,
but cool, dry, well-ventilated

place is advised.[5]

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for Phenylglyoxylic Acid-d5 is not readily available,

the hazard profile is expected to be analogous to that of Phenylglyoxylic acid. The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.[5][8]

GHS Classification (based on Phenylglyoxylic Acid):

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[6][8]

e Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[6][8]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[6][8]

Hazard Statements:

o H315: Causes skin irritation.[5][6]
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e H319: Causes serious eye irritation.[6]
e H335: May cause respiratory irritation.[6]

Signal Word: Warning[5]

Toxicological Information

The toxicological properties of Phenylglyoxylic Acid-d5 have not been fully investigated.[4][8]
However, studies on the non-deuterated Phenylglyoxylic acid in rats indicated that at high
doses administered orally over three months, there was an increase in relative kidney weight.
[9] Minor changes in the peripheral nerve myelin sheath and electroretinography were also
observed in the highest dose group.[9] There were no gross signs of toxicity or changes in
neurobehavior observed.[9]

Experimental Protocols for Safe Handling

Adherence to strict safety protocols is essential when handling Phenylglyoxylic Acid-d5.

Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear chemical safety goggles that comply with EN166 standards.[4]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to
prevent skin exposure.[4]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required. If dust is generated, use a NIOSH/MSHA-approved
respirator.[5][8]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid form to avoid dust inhalation.[10]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4]
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Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust.[8] Wash hands
thoroughly after handling.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
Recommended storage is at 2-8°C.[7] Keep away from incompatible materials such as
strong oxidizing agents, strong acids, and strong bases.[4]

First-Aid Measures

e Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[4][8] Seek immediate medical attention.

o Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing and shoes.[8]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen.[4][8]

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water.[4][8]

Accidental Release Measures
e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.[4]

o Spill Containment and Cleanup: Sweep up and shovel into a suitable container for disposal.
Avoid generating dust.[4]

Disposal Considerations

» Dispose of this chemical in accordance with federal, state, and local regulations. Chemical
waste generators must determine whether a discarded chemical is classified as a hazardous
waste.[4]
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Workflow for Safe Handling of Phenylglyoxylic Acid-
d5

The following diagram illustrates the logical workflow for the safe handling of Phenylglyoxylic
Acid-d5 in a research setting.
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Caption: Logical workflow for the safe handling of Phenylglyoxylic Acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenylglyoxylic Acid-d5 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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